Cas no 1364663-23-9 (tert-Butyl (3,5-difluoropyridin-4-yl)carbamate)

• Product Name: tert-Butyl (3,5-difluoropyridin-4-yl)carbamate
• CAS No: 1364663-23-9
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• MDL: MFCD22199252
• CID: 1035863
• PubChem ID: 56973354
• Update Time: 2025-10-28

tert-Butyl (3,5-difluoropyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3,5-difluoropyridin-4-yl)carbamate
• tert-butyl 3,5-difluoropyridin-4-ylcarbamate
• ACN-S001416
• AK118780
• KB-260058
• QC-80
• Carbamic acid, N-(3,5-difluoro-4-pyridinyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(3,5-difluoro-4-pyridyl)carbamate
• 1364663-23-9
• AKOS016000416
• CS-0120452
• DTXSID40719907
• tert-butyl N-(3,5-difluoropyridin-4-yl)carbamate
• CS2226
• MFCD22199252
• DB-352883
• A886687
• tert-Butyl(3,5-difluoropyridin-4-yl)carbamate

• MDL： MFCD22199252
• Inchi： 1S/C10H12F2N2O2/c1-10(2,3)16-9(15)14-8-6(11)4-13-5-7(8)12/h4-5H,1-3H3,(H,13,14,15)
• InChI Key： GNWNEMPHMVGLOJ-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 230.08668395g/mol
• Monoisotopic Mass: 230.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-Butyl (3,5-difluoropyridin-4-yl)carbamate

Research Brief on tert-Butyl (3,5-difluoropyridin-4-yl)carbamate (CAS: 1364663-23-9) in Chemical Biology and Pharmaceutical Applications

tert-Butyl (3,5-difluoropyridin-4-yl)carbamate (CAS: 1364663-23-9) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and central nervous system (CNS) disorders. The presence of fluorine atoms at the 3- and 5-positions of the pyridine ring enhances its metabolic stability and binding affinity, making it a valuable scaffold for pharmaceutical development.

Recent studies have highlighted the role of tert-Butyl (3,5-difluoropyridin-4-yl)carbamate in the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology, and the development of selective inhibitors remains a high priority in cancer therapy. Researchers have utilized this compound to design and synthesize derivatives that exhibit potent inhibitory activity against specific kinases, such as EGFR and ALK, which are implicated in various cancers. The structural flexibility of the tert-butyl carbamate group allows for further modifications, enabling the optimization of pharmacokinetic properties.

In addition to its applications in oncology, tert-Butyl (3,5-difluoropyridin-4-yl)carbamate has shown promise in the development of CNS-targeted therapeutics. Fluorinated pyridines are known to cross the blood-brain barrier (BBB) more efficiently, making them suitable candidates for treating neurological disorders. Recent preclinical studies have demonstrated that derivatives of this compound exhibit neuroprotective effects in models of Alzheimer's disease and Parkinson's disease, potentially through modulation of neurotransmitter systems or reduction of oxidative stress.

The synthetic routes for tert-Butyl (3,5-difluoropyridin-4-yl)carbamate have also been optimized in recent years. Advances in catalytic fluorination and carbamate protection strategies have improved the yield and purity of this intermediate, facilitating its use in large-scale pharmaceutical production. Notably, green chemistry approaches, such as the use of recyclable catalysts and solvent-free conditions, have been employed to minimize environmental impact while maintaining high efficiency.

Despite its potential, challenges remain in the clinical translation of compounds derived from tert-Butyl (3,5-difluoropyridin-4-yl)carbamate. Issues such as off-target effects, metabolic instability, and toxicity profiles need to be addressed through rigorous structure-activity relationship (SAR) studies and preclinical testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring promising candidates to the clinic.

In conclusion, tert-Butyl (3,5-difluoropyridin-4-yl)carbamate (CAS: 1364663-23-9) represents a valuable building block in modern drug discovery, with applications spanning oncology and CNS disorders. Ongoing research continues to explore its full potential, leveraging advances in synthetic chemistry and molecular biology. Future directions may include the development of bifunctional molecules and the integration of computational modeling to accelerate the design of next-generation therapeutics.